Cas no 1361901-25-8 (6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol
• CAS No: 1361901-25-8
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933496
• Update Time: 2025-07-18

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-8(9(11)12)6(4-14)2-7(3-10)13-5/h2,9,14H,3-4H2,1H3
• InChI Key： PGLVXCJPEIDWRX-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CO)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol

Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1361901-25-8)

6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol, identified by its CAS number 1361901-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of functional groups such as the chloromethyl, difluoromethyl, and hydroxymethyl substituents makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The chloromethyl group (–CH₂Cl) introduces reactivity that allows for further functionalization, making it a valuable building block in medicinal chemistry. In contrast, the difluoromethyl group (–CF₂) is known for its ability to modulate metabolic stability and lipophilicity, which are critical factors in drug design. The combination of these groups with the pyridine core and the hydroxymethyl group (–CH₂OH) at the 4-position creates a complex molecular architecture that can interact with biological targets in unique ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of this compound more accurately. Studies have suggested that derivatives of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol may exhibit potential as kinase inhibitors, due to the ability of pyridine derivatives to engage with ATP-binding pockets in enzymes. The difluoromethyl substitution, in particular, has been shown to enhance binding interactions by improving hydrophobic complementarity and reducing metabolic vulnerability.

In the realm of agrochemicals, this compound has been explored as a precursor for developing novel herbicides and fungicides. The structural features of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol allow it to disrupt essential metabolic pathways in pests while maintaining selectivity towards target organisms. This aligns with the growing demand for environmentally sustainable agrochemicals that minimize ecological impact.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps typically include halogenation, fluorination, and functional group interconversion under controlled conditions. The use of advanced catalytic systems has improved the efficiency and yield of these synthetic routes, making large-scale production more feasible.

From a regulatory perspective, compounds like 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol must undergo rigorous safety evaluations before they can be commercialized. While not classified as hazardous or controlled substances under current regulations, their potential reactivity requires careful handling during storage and transportation. Researchers are also exploring green chemistry principles to develop more sustainable synthetic methodologies that reduce waste and hazardous byproducts.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol and its derivatives. Preclinical studies have indicated that certain analogs may possess anti-inflammatory, antiviral, or anticancer properties. The pyridine scaffold is well-documented for its role in drug discovery, with numerous FDA-approved drugs featuring this core structure. By leveraging computational tools to identify promising derivatives, researchers aim to accelerate the development pipeline for new therapeutic agents.

The agrochemical sector also benefits from the versatility of this compound. Its structural motifs are compatible with various chemical modifications that can tailor its biological activity towards specific targets. For instance, introducing additional heterocycles or altering the substitution pattern can lead to compounds with enhanced efficacy against resistant strains of weeds or fungi.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1361901-25-8) represents a significant compound in modern chemical research. Its unique combination of functional groups and structural features positions it as a valuable intermediate for both pharmaceutical and agrochemical applications. As research continues to uncover new synthetic strategies and biological activities, this compound is likely to remain at the forefront of innovation in drug discovery and crop protection technologies.